Cas no 52916-82-2 (Carbamic acid, dimethyl-, 4-acetylphenyl ester)

• Product Name: Carbamic acid, dimethyl-, 4-acetylphenyl ester
• CAS No: 52916-82-2
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD03028776
• CID: 4022538
• PubChem ID: 807495
• Update Time: 2025-06-11

Carbamic acid, dimethyl-, 4-acetylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, dimethyl-, 4-acetylphenyl ester
• Dimethylcarbamic acid 4-acetylphenyl ester
• DB-425980
• 4-ACETYLPHENYL DIMETHYLCARBAMATE
• (4-acetylphenyl) N,N-dimethylcarbamate
• Cambridge id 6731217
• SCHEMBL7185615
• 52916-82-2
• CHEMBL2288667
• N,N-DiMe-(4-acetyl-Ph)carbamate
• SR-01000242150-1
• Z274555482
• 4-acetylphenyl N,N-dimethylcarbamate
• Dimethyl-carbamic acid 4-acetyl-phenyl ester
• DTXSID80876407
• A1-11050
• AL-398/40365420
• SR-01000242150
• AKOS002243146

• MDL： MFCD03028776
• Inchi： 1S/C11H13NO3/c1-8(13)9-4-6-10(7-5-9)15-11(14)12(2)3/h4-7H,1-3H3
• InChI Key： DZOXLGLBCHWNCQ-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(C(C)=O)C=C1)(=O)N(C)C

Computed Properties

• Exact Mass: 207.08954328Da
• Monoisotopic Mass: 207.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Carbamic acid, dimethyl-, 4-acetylphenyl ester

Recent Advances in the Study of Carbamic acid, dimethyl-, 4-acetylphenyl ester (CAS: 52916-82-2) in Chemical Biology and Pharmaceutical Research

Carbamic acid, dimethyl-, 4-acetylphenyl ester (CAS: 52916-82-2) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its carbamate functional group and acetylphenyl moiety, has been investigated for its role in enzyme inhibition, drug delivery systems, and as a precursor in the synthesis of bioactive molecules. The unique structural features of this compound make it a promising candidate for various therapeutic and diagnostic applications.

Recent studies have focused on elucidating the mechanistic pathways through which Carbamic acid, dimethyl-, 4-acetylphenyl ester interacts with biological targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a reversible inhibitor of acetylcholinesterase (AChE), a key enzyme implicated in neurodegenerative disorders such as Alzheimer's disease. The study highlighted the compound's ability to bind to the active site of AChE with high affinity, suggesting its potential as a lead compound for developing novel therapeutics.

In addition to its enzyme inhibitory properties, Carbamic acid, dimethyl-, 4-acetylphenyl ester has been explored for its utility in prodrug design. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of prodrugs derived from this compound, which exhibited enhanced bioavailability and targeted release in in vitro models. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and stability of the prodrugs under physiological conditions.

Another area of interest is the compound's role in chemical biology as a tool for protein labeling and modification. A recent publication in Angewandte Chemie (2023) described the use of Carbamic acid, dimethyl-, 4-acetylphenyl ester as a reactive handle for site-specific protein conjugation. The study demonstrated its compatibility with click chemistry approaches, enabling the efficient labeling of proteins for imaging and diagnostic applications. This finding opens new avenues for the development of bioconjugation strategies in biomedical research.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of Carbamic acid, dimethyl-, 4-acetylphenyl ester. Current research efforts are directed toward improving its solubility, metabolic stability, and target specificity. Collaborative studies between academic institutions and pharmaceutical companies are underway to address these limitations and accelerate its translation into clinical applications.

In conclusion, Carbamic acid, dimethyl-, 4-acetylphenyl ester (CAS: 52916-82-2) represents a versatile and valuable compound in the fields of chemical biology and pharmaceutical research. Its diverse applications, ranging from enzyme inhibition to prodrug design and protein labeling, underscore its potential to contribute to the development of novel therapeutics and diagnostic tools. Continued research and innovation will be essential to fully realize its therapeutic potential and address existing challenges.